3-[4-(Tert-butoxycarbonyl)piperazino]-2-phenylpropanoic acid
Overview
Description
“3-[4-(Tert-butoxycarbonyl)piperazino]-2-phenylpropanoic acid” is an organic compound with the molecular weight of 258.32 . It has a solid physical form .
Molecular Structure Analysis
The IUPAC name of this compound is “3-[4-(tert-butoxycarbonyl)-1-piperazinyl]propanoic acid” and its InChI code is "1S/C12H22N2O4/c1-12(2,3)18-11(17)14-8-6-13(7-9-14)5-4-10(15)16/h4-9H2,1-3H3,(H,15,16)" .Physical and Chemical Properties Analysis
This compound has a boiling point of 389.1±37.0 C at 760 mmHg and a melting point of 138 C . It is recommended to be stored at 4C, protected from light .Scientific Research Applications
Biochemical Applications
Acetyl-CoA Carboxylase Inhibition
The tert-butoxycarbonyl group, closely related to 3-[4-(tert-butoxycarbonyl)piperazino]-2-phenylpropanoic acid, has been used in the design of potent and orally active acetyl-CoA carboxylase non-selective inhibitors. These inhibitors have shown promise in reducing hepatic de novo fatty acid synthesis in rats, suggesting their potential application in managing conditions associated with lipid synthesis and metabolism (Chonan et al., 2011).
Anti-Malarial Activity
Compounds structurally related to this compound have demonstrated anti-malarial properties. Their crystal structures and the importance of certain substituents for activity have been studied, highlighting the potential of these compounds in anti-malarial drug development (Cunico et al., 2009).
Anticancer Agents
Derivatives of tert-butoxycarbonyl compounds, closely related to this compound, have shown significant in vitro cytotoxicity against human cancer cell lines, indicating their potential utility in anticancer drug design (Kumar et al., 2009).
Antibacterial Agents
Certain fluorine substituted tert-butoxycarbonyl derivatives have been synthesized as potential DNA gyrase inhibitors and antibacterial agents, providing insights into the design of new antibacterial drugs (Chung et al., 1997).
Chemical and Pharmaceutical Synthesis
Synthesis of Piperazine-2,5-diones
N-tert-butoxycarbonyl-protected α-amino acids, related to this compound, have been utilized in the synthesis of diastereomerically pure piperazine-2,5-diones, indicating the versatility of these compounds in complex chemical syntheses (Nikulnikov et al., 2010).
Synthesis of Piperazine Derivatives
The tert-butoxycarbonyl group has been employed in the synthesis of various piperazine derivatives, which are of interest in pharmaceutical research for their potential as ligands of various biological receptors (Jiang et al., 2005).
Synthesis of PPARpan Agonists
Efficient synthesis routes involving the tert-butoxycarbonyl group have been developed for potent PPARpan agonists, highlighting the role of this moiety in the synthesis of complex therapeutic agents (Guo et al., 2006).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and the signal word “Warning”. The hazard statements include H302, H315, H319, H335, which indicate that it is harmful if swallowed, in contact with skin, causes skin irritation, serious eye irritation, and may cause respiratory irritation if inhaled .
Mechanism of Action
Target of action
The compound “3-[4-(Tert-butoxycarbonyl)piperazino]-2-phenylpropanoic acid” contains a piperazine ring, which is a common feature in many pharmaceuticals. Piperazine derivatives are known to have a wide range of targets, including neurotransmitter receptors in the nervous system .
Mode of action
Piperazine derivatives often act as antagonists or agonists at their target sites, meaning they can either block or activate the receptors they bind to . The specific mode of action for “this compound” would depend on its specific target.
Biochemical pathways
The impact on biochemical pathways would again depend on the specific target of the compound. For example, if the compound targets neurotransmitter receptors, it could affect signaling pathways in the nervous system .
Properties
IUPAC Name |
3-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]-2-phenylpropanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O4/c1-18(2,3)24-17(23)20-11-9-19(10-12-20)13-15(16(21)22)14-7-5-4-6-8-14/h4-8,15H,9-13H2,1-3H3,(H,21,22) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBMNXLMHULBUDC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)CC(C2=CC=CC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901158326 | |
Record name | 4-[(1,1-Dimethylethoxy)carbonyl]-α-phenyl-1-piperazinepropanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901158326 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
334.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
367501-40-4 | |
Record name | 4-[(1,1-Dimethylethoxy)carbonyl]-α-phenyl-1-piperazinepropanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=367501-40-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-[(1,1-Dimethylethoxy)carbonyl]-α-phenyl-1-piperazinepropanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901158326 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.